3-[2-(Acetyloxymethyl)-3-methyl-4-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]phenyl]-2-(phenylmethoxycarbonylamino)-2-propenoic acid methyl ester

• CAS No.: 885608-17-3
• Molecular Formula: C27H32N2O8
• Molecular Weight: 512.6 g/mol
• IUPAC Name: methyl 3-[2-(acetyloxymethyl)-3-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]-2-(phenylmethoxycarbonylamino)prop-2-enoate
• InChI: InChI=1S/C27H32N2O8/c1-17-21(16-35-18(2)30)20(12-13-22(17)28-26(33)37-27(3,4)5)14-23(24(31)34-6)29-25(32)36-15-19-10-8-7-9-11-19/h7-14H,15-16H2,1-6H3,(H,28,33)(H,29,32)
• InChI Key: OZZPXUDOSXJZNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1COC(=O)C)C=C(C(=O)OC)NC(=O)OCC2=CC=CC=C2)NC(=O)OC(C)(C)C

Description

3-[2-(Acetyloxymethyl)-3-methyl-4-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]phenyl]-2-(phenylmethoxycarbonylamino)-2-propenoic acid methyl ester is a useful research compound. Its molecular formula is C27H32N2O8 and its molecular weight is 512.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium (II) acetate (105 mg, 0.43 mmol) was added to a mixture of acetic acid 3-tert-butoxycarbonylamino-6-iodo-2-methyl-benzyl ester (2.89 g, 7.1 mmol), Z-dehydroalanine methyl ester (2.20 g, 9.4 mmol), tetrabutylammonium chloride hydrate (2.70 g, 9.7 mmol), and sodium bicarbonate (1.80 g, 21.4 mmol) in THF (100 mL). Reaction was heated at reflux for 3.75 hours. Mixture was cooled to room temperature then filtered through a plug of silica gel eluting 70% ethyl acetate-hexanes (500 mL). Filtrate was concentrated in vacuo. Silica gel chromatography afforded the title compound as a yellow solid in 69% yield. 1H NMR (300 MHz, CDCl3): δ=7.79 (d, J=8.4, 1H), 7.42 (s, 1H), 7.27 (m, 6H), 6.30 (s, 1H), 5.11 (s, 2H), 5.02 (s, 2H), 3.81 (s, 3H), 2.21 (s, 3H), 2.02 (s, 3H), 1.51 (s, 9H). MS m/e (M−H)−=511.0.